Cas no 2034233-69-5 (4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

4-(2-Fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one is a structurally complex heterocyclic compound featuring a fluorophenyl group, a triazolone core, and a furan-2-carbonyl-substituted piperidine moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) or enzyme-related pathways. The presence of the fluorophenyl group may enhance metabolic stability, while the furan-2-carbonyl-piperidine segment could contribute to selective binding interactions. The triazolone ring system offers versatility for further derivatization. This compound is of interest for researchers exploring novel bioactive molecules, particularly in the development of CNS-active or enzyme-modulating agents. Its structural complexity warrants careful handling and characterization under controlled conditions.
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one structure
2034233-69-5 structure
Product name:4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:2034233-69-5
MF:C19H19FN4O3
MW:370.377567529678
CID:5347357

4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluorophenyl)-3-((1-(furan-2-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one
    • 4-(2-fluorophenyl)-3-[[1-(furan-2-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
    • 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • Inchi: 1S/C19H19FN4O3/c20-14-4-1-2-5-15(14)24-17(21-22-19(24)26)12-13-7-9-23(10-8-13)18(25)16-6-3-11-27-16/h1-6,11,13H,7-10,12H2,(H,22,26)
    • InChI Key: NEXJYXJNPUVIAN-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1N1C(NN=C1CC1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 606
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.2

4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6497-2324-10mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
10mg
$118.5 2023-09-08
Life Chemicals
F6497-2324-5mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
5mg
$103.5 2023-09-08
Life Chemicals
F6497-2324-25mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
25mg
$163.5 2023-09-08
Life Chemicals
F6497-2324-100mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
100mg
$372.0 2023-09-08
Life Chemicals
F6497-2324-50mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
50mg
$240.0 2023-09-08
Life Chemicals
F6497-2324-5μmol
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6497-2324-2μmol
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6497-2324-10μmol
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6497-2324-75mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
75mg
$312.0 2023-09-08
Life Chemicals
F6497-2324-3mg
4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
2034233-69-5
3mg
$94.5 2023-09-08

4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature

Additional information on 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Analysis of 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2034233-69-5)

The compound 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2034233-69-5) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a fluorophenyl moiety, a furan-2-carbonyl subunit, and a piperidin-4-yl backbone, all integrated into a 1,2,4-triazol-5-one core. This intricate architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one has surged due to their potential applications in drug discovery. Researchers are increasingly focusing on triazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorophenyl group enhances the molecule's metabolic stability and binding affinity, while the furan-2-carbonyl segment contributes to its electronic properties and solubility profile.

The synthesis of CAS No. 2034233-69-5 involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize the synthetic route to minimize waste and improve yield. This aligns with the broader industry trend toward sustainable and cost-effective production methods.

From a pharmacological perspective, the 1,2,4-triazol-5-one scaffold is known to interact with various biological targets, including enzymes and receptors. The presence of the piperidin-4-yl moiety in 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one suggests potential activity in the central nervous system (CNS), making it a candidate for neurological drug development. Additionally, the fluorine atom in the 2-fluorophenyl group is often associated with improved pharmacokinetic properties, such as increased membrane permeability and resistance to oxidative degradation.

In the agrochemical sector, compounds featuring triazole and furan rings are explored for their pesticidal and herbicidal activities. The structural versatility of CAS No. 2034233-69-5 allows for modifications that can enhance its efficacy against specific pests or weeds. This adaptability is crucial in addressing the global challenge of pesticide resistance, a topic frequently searched by agricultural professionals and researchers.

The commercial availability of 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one is limited, reflecting its niche application and the complexity of its synthesis. However, custom synthesis services and specialized chemical suppliers cater to the needs of academic and industrial clients seeking this compound for research purposes. As the scientific community continues to explore its potential, CAS No. 2034233-69-5 may emerge as a key intermediate in the development of next-generation therapeutics and agrochemicals.

In conclusion, 4-(2-fluorophenyl)-3-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one represents a fascinating example of modern heterocyclic chemistry. Its multifaceted structure and potential applications underscore the importance of continued research into triazole-based compounds and their derivatives. With advancements in synthetic methodologies and a deeper understanding of its biological interactions, this compound could play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.

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